Cas no 224434-07-5 (Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester)

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester structure

224434-07-5 structure

Product Name:Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester

CAS No:224434-07-5

MF:C₂₃H₂₀O₁₁

MW:472.398307800293

CID:244694

PubChem ID:401129

Update Time:2025-04-19

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester
- (-)-EPIGALLOCATECHIN 3-(4''-O-METHYL)GALLATE
- EGCG4''Me
- Epigallocatechin-3-O-(4-O-methyl)gallate
- (-)-Gallocatechin 3-(4''-O-methyl)gallate
- CHEBI:191669
- Q27275816
- Epigallocatechin 3-(4-methylgallate)
- 4''-O-Methylepigallocatechin 3-O-gallate
- 4'-O-methyl-EGCG
- Epigallocatechin 3-O-(4-methylgallate)
- CHEMBL559294
- NSC714028
- [(2R, 3R)-5, 7-dihydroxy-2-(3, 4, 5-trihydroxyphenyl)-3, 4-dihydro-2H-chromen-3-yl] 3, 5-dihydroxy-4-methoxybenzoate
- 3-O-(4-O-Methylgalloyl)epigallocatechin
- 224434-07-5
- UNII-CUX41G3911
- (-)-Epigallocatechin 3-(4-methyl-gallate)
- (-)-Epigallocatechin 3-(4''-O-methyl) gallate
- (2R,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3-yl 3,5-dihydroxy-4-methoxybenzoate
- NSC-714028
- SCHEMBL16887923
- NCI60_039612
- (-)-Epigallocatechin-3-(4''''-O-methyl)gallate
- Benzoic acid, 3,5-dihydroxy-4-methoxy-, (2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-yl ester
- 4''-Methylepigallocatechin gallate
- CUX41G3911
- (2R,3R)-5,7-Dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-3-yl 3,5-dihydroxy-4-methoxybenzoate
- 4''-O-Methyl-(-)-epigallocatechin-3-o-gallate
- DTXSID401274844
- 4'-Methyl-(-)-epigallocatechin 3-gallate
- [(2R,3R)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromen-3-yl] 3,5-dihydroxy-4-methoxybenzoate
- BDBM50296235
- Inchi： 1S/C23H20O11/c1-32-22-16(28)4-10(5-17(22)29)23(31)34-19-8-12-13(25)6-11(24)7-18(12)33-21(19)9-2-14(26)20(30)15(27)3-9/h2-7,19,21,24-30H,8H2,1H3/t19-,21-/m1/s1
- InChI Key： BMJHAAZDURGGSC-TZIWHRDSSA-N
- SMILES： O1C2C=C(C=C(C=2C[C@H]([C@H]1C1C=C(C(=C(C=1)O)O)O)OC(C1C=C(C(=C(C=1)O)OC)O)=O)O)O

Computed Properties

Exact Mass: 472.10100
Monoisotopic Mass: 472.101
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 34
Rotatable Bond Count: 5
Complexity: 682
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 186Å²

Experimental Properties

PSA: 186.37000
LogP: 2.53620

Benzoic acid,3,5-dihydroxy-4-methoxy-,(2R,3R)-3,4-dihydro-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3-ylester Production Method

Production Method 1

989-51-5

224434-07-5

298700-57-9

298700-56-8

173484-92-9

83104-87-4

873936-18-6

Reaction Conditions

1.1 Solvents: Diethyl ether ; 3.5 h, -50 °C
1.2 Reagents: Acetic acid

Reference

Synthesis of methyl derivatives of epigallocatechin gallate (EGCg) and their stabilities

Yanase, Emiko; et al, ITE Letters on Batteries, 2005, 6(1), 34-37

Production Method 2

989-51-5

9033-25-4

224434-07-5

298700-56-8

173484-92-9

1186527-19-4

83104-87-4

Reaction Conditions

1.1 Reagents: Magnesium chloride , Adenosine, 5′-[(3-amino-3-carboxypropyl)methylsulfonio]-5′-deoxy-, inner salt Solvents: Water ; 1 h, pH 7.5, 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Analysis on the EGCG methylated derivatives produced from EGCG catalyzed by EGCG-O-methyltransferase

Lu, Haipeng; et al, Chaye Kexue, 2012, 32(2), 100-106